Methyl 1,6-dimethyl-4-(2-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 1,6-dimethyl-4-(2-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C14H15N3O5 and its molecular weight is 305.29. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Transformations
This compound is synthesized using modifications of the Biginelli reaction, which is a multicomponent chemical reaction involving the cyclocondensation of an aldehyde, a β-keto ester, and urea or thiourea. The reactions of such compounds, including methylations and acylations, provide insights into their reactivity and potential applications in synthesizing more complex molecules. For instance, Kappe and Roschger (1989) explored various reactions of Biginelli-compounds, highlighting the versatility of these derivatives in organic synthesis (Kappe & Roschger, 1989). Similarly, Remennikov et al. (1993) investigated chemical conversions involving the methyl group on the C(6) atom and the nitrogen atoms of the pyrimidine ring, demonstrating the compound's potential for further chemical manipulations (Remennikov et al., 1993).
Antimicrobial and Anticancer Potential
Compounds derived from or related to "Methyl 1,6-dimethyl-4-(2-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate" have been evaluated for their antimicrobial and anticancer properties. Shastri and Post (2019) prepared derivatives showing significant to moderate antibacterial and promising antifungal activity, illustrating the biomedical relevance of these compounds (Shastri & Post, 2019). Another study by Sharma et al. (2012) synthesized and evaluated a series of derivatives for their antimicrobial and anticancer potential, identifying compounds with potent activity against specific bacterial strains and cancer cell lines (Sharma et al., 2012).
Crystal Structure and Molecular Conformation
The study of the crystal structure and molecular conformation of compounds related to "this compound" provides insights into their structural properties, which is crucial for understanding their reactivity and potential applications. Huseynzada et al. (2022) reported the preparation, crystal structure investigation, and antimycotic activity of a derivative, showcasing its structural features and bioactivity potential (Huseynzada et al., 2022).
Properties
IUPAC Name |
methyl 3,4-dimethyl-6-(2-nitrophenyl)-2-oxo-1,6-dihydropyrimidine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O5/c1-8-11(13(18)22-3)12(15-14(19)16(8)2)9-6-4-5-7-10(9)17(20)21/h4-7,12H,1-3H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWXWMPLAPFBWIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(NC(=O)N1C)C2=CC=CC=C2[N+](=O)[O-])C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.